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Compound of Interest

Compound Name: 2-Chlorobut-2-enoic acid
CAS No.: 53993-41-2
Cat. No.: B7902176
Get Quote
. J

PART 1: Executive Summary & Nomenclature
Clarification

In chemical informatics and drug development, structural and numerical precision is non-
negotiable. It is critical to address a common database discrepancy often encountered by
researchers: CAS Registry Number 600-11-3 is frequently misattributed in informal safety
gueries. Authoritative chemical databases confirm that CAS 600-11-3 strictly corresponds to
the aliphatic halide 2,3-dichloropentane[1],[2].

The actual target of this technical guide—2-chlorobut-2-enoic acid (synonymous with 2-
chlorocrotonic acid)—is registered under CAS 600-13-5[1],. This whitepaper provides an in-
depth toxicological profile, self-validating handling protocols, and mechanistic safety data for 2-
chlorobut-2-enoic acid, a highly reactive alpha-chloro-

-unsaturated carboxylic acid utilized extensively as a building block in organic synthesis and
pharmaceutical manufacturing[3].
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PART 2: Physicochemical Profiling & Mechanistic
Toxicology

To handle a chemical safely, one must understand the causality behind its reactivity. 2-
Chlorobut-2-enoic acid is not merely a corrosive acid; it is a bifunctional electrophile.

Data E ion: Physicochemical & H | <

Property | Hazard Data /| GHS Classification Mechanistic Implication
] Halogenated unsaturated
Chemical Formula C4H5CIO2 ] ]
organic acid.
Low molecular weight
Molecular Weight 120.53 g/mol facilitates rapid tissue
penetration.
Prevents oxidative degradation
Storage Conditions 2-8°C, Inert Atmosphere,[3] and spontaneous

polymerization.

] Driven by hydronium ion
Severe skin burns and eye )
GHS Hazard: H314 release and cellular protein
damage[4] ]
denaturation.

High vapor pressure of the
GHS Hazard: H335 May cause respiratory irritation  acidic proton causes mucosal

damage.

Mechanistic Insight (Expertise & Experience)

The severe toxicity of 2-chlorobut-2-enoic acid is driven by two distinct chemical pathways.
First, the dissociation of the carboxylic acid protonates cellular water, leading to rapid acid
hydrolysis of lipid bilayers. Second, the alpha-chloro-

-unsaturated system acts as a potent Michael acceptor. It undergoes nucleophilic attack by
cellular thiols (e.g., cysteine residues) and amines (e.g., lysine residues), leading to irreversible
covalent modification of proteins. This dual-threat mechanism (acidic burn + electrophilic
alkylation) makes it significantly more hazardous than simple aliphatic acids, resulting in severe
tissue necrosis[4].
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Fig 1: Mechanistic pathway of 2-chlorobut-2-enoic acid-induced tissue damage.
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PART 3: Self-Validating Experimental Protocols

Trustworthiness in laboratory safety relies on protocols that inherently verify their own success.
The following methodologies are designed for researchers handling 2-chlorobut-2-enoic acid.

Protocol A: Bench-Scale Handling & Transfer

Obijective: Safely transfer the compound while maintaining its integrity and protecting the
operator.

» Environmental Verification: Ensure the fume hood face velocity is between 80-120 fpm. Do
not proceed if the airflow monitor alarm is active.

o PPE Selection: Don a lab coat, chemical splash goggles, and heavy-duty neoprene gloves.

o Causality: Standard nitrile gloves offer insufficient breakthrough times for halogenated
organics; neoprene provides superior resistance to chlorinated compounds.

o Atmospheric Control: Retrieve the reagent from 2-8°C storage. Flush a receiving Schlenk
flask with Argon for 5 minutes.

o Causality: The inert atmosphere prevents atmospheric moisture from initiating hydrolysis
or degradation of the compound.

o Transfer: Use a positive-displacement pipette or a flame-dried spatula to transfer the
required mass.

» Validation: Seal the primary container, purge the headspace with Argon, and return
immediately to 2-8°C storage to maintain 95%+ purity[3].

Protocol B: Chemical Spill Neutralization Workflow

Objective: Neutralize and contain a localized spill without generating toxic byproducts or
thermal runaway.

o Evacuate & Isolate: Immediately clear personnel from the vicinity and maximize fume hood
exhaust.
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Containment: Surround the spill with an inert absorbent such as diatomaceous earth or dry
sand.

o Causality: Prevents the spread of the corrosive liquid and limits vapor emission.
Neutralization: Slowly broadcast solid Sodium Bicarbonate (NaHCOs) over the spill.

o Causality: A weak base is chosen over strong bases (like NaOH) to prevent a violent
exothermic reaction that could vaporize the acid.

Self-Validation (Critical Step): Wait for effervescence (CO2z gas evolution) to cease. Apply a
few drops of water and test the slurry with pH paper. The protocol is only complete when the
pH reads between 6.5 and 7.5.

Disposal: Scoop the neutralized slurry into a chemically compatible hazardous waste
container, label as "Halogenated Organic Waste," and submit for institutional disposal.
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Fig 2: Step-by-step emergency response workflow for 2-chlorobut-2-enoic acid spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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